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Compound of Interest

Compound Name: 4-(Phenylthio)aniline

Cat. No.: B071985 Get Quote

Introduction
4-(Phenylthio)aniline is a substituted aniline derivative with applications in organic synthesis,

serving as a building block for pharmaceuticals and other specialty chemicals. Its unique

structure, incorporating a phenylthio group, imparts specific physicochemical properties that

necessitate a multi-faceted analytical approach for comprehensive characterization. This guide

provides a detailed overview of the essential analytical techniques for the structural elucidation,

purity assessment, and quality control of 4-(Phenylthio)aniline, tailored for researchers,

scientists, and professionals in drug development. The methodologies described herein are

grounded in established analytical principles and are designed to ensure data integrity and

regulatory compliance.

Physicochemical Properties of 4-(Phenylthio)aniline
A thorough understanding of the fundamental physicochemical properties of 4-
(Phenylthio)aniline is critical for the development of robust analytical methods. These

properties influence sample preparation, chromatographic behavior, and spectroscopic

response.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b071985?utm_src=pdf-interest
https://www.benchchem.com/product/b071985?utm_src=pdf-body
https://www.benchchem.com/product/b071985?utm_src=pdf-body
https://www.benchchem.com/product/b071985?utm_src=pdf-body
https://www.benchchem.com/product/b071985?utm_src=pdf-body
https://www.benchchem.com/product/b071985?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b071985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₁₂H₁₁NS [1][2]

Molecular Weight 201.29 g/mol [1][3]

CAS Number 1135-14-4 [1][3]

Appearance Varies (can be an oil or solid) [4]

XLogP3 2.9 [1]

Strategic Approach to Analytical Characterization
The comprehensive characterization of 4-(Phenylthio)aniline relies on a synergistic

combination of spectroscopic and chromatographic techniques. This integrated approach

ensures unambiguous identification, accurate quantification, and thorough purity profiling. The

following workflow provides a logical sequence for the analytical characterization process.
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Figure 1: Integrated Analytical Workflow
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Figure 2: Key Parameters for Analytical Method Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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